Cas no 932470-05-8 (2-ethyl-3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine)

• Product Name: 2-ethyl-3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine
• CAS No: 932470-05-8
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5733384
• PubChem ID: 20955810
• Update Time: 2025-10-30

2-ethyl-3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-(piperidin-4-yl)-3H-imidazo[4,5-b]pyridine
• 3H-Imidazo[4,5-b]pyridine, 2-ethyl-3-(4-piperidinyl)-
• 2-ethyl-3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine

• Inchi： 1S/C13H18N4/c1-2-12-16-11-4-3-7-15-13(11)17(12)10-5-8-14-9-6-10/h3-4,7,10,14H,2,5-6,8-9H2,1H3
• InChI Key： NCLIMQIZMOOUAU-UHFFFAOYSA-N
• SMILES： C12N(C3CCNCC3)C(CC)=NC1=CC=CN=2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 424.4±35.0 °C(Predicted)
• pka: 9.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-ethyl-3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine

Introduction to 2-ethyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine (CAS No. 932470-05-8)

The compound 2-ethyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine (CAS No. 932470-05-8) is a structurally complex heterocyclic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. This compound belongs to the imidazobipyridine class, a scaffold that has been extensively studied for its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

Imidazobipyridines are known for their ability to interact with various biological targets, making them valuable candidates for medicinal chemistry programs. The presence of both imidazole and pyridine rings in 2-ethyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine provides a rich framework for functionalization and optimization. The piperidine moiety at the 3-position introduces a nitrogen-rich environment that can enhance binding affinity and selectivity towards biological receptors.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of this compound with high precision. Studies have suggested that the 2-ethyl substituent may play a crucial role in modulating the compound's pharmacokinetic properties, while the piperidine ring contributes to its interaction with protein targets. These insights have guided the development of novel derivatives with improved efficacy and reduced toxicity.

The synthesis of 2-ethyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine involves multi-step organic reactions, including cyclization and nucleophilic substitution processes. The use of advanced synthetic methodologies has allowed for the efficient production of this compound in high purity, facilitating its use in preclinical studies. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its molecular structure and confirm its identity.

In vitro studies have demonstrated the potential of 2-ethyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine as an inhibitor of certain kinases implicated in cancer and inflammatory diseases. The compound's ability to bind to these enzymes with high affinity suggests its therapeutic potential. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

One of the most exciting aspects of this compound is its versatility in drug design. The imidazobipyridine core can be modified in various ways to tailor its biological activity. For instance, substituents at different positions on the ring can be altered to enhance binding interactions or improve metabolic stability. This flexibility has allowed researchers to explore a wide range of derivatives with distinct pharmacological profiles.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 2-ethyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine exemplifies this approach, as it combines synthetic chemistry with molecular biology and pharmacokinetic studies. Such collaborations are essential for translating laboratory discoveries into viable therapeutic options for patients.

As research continues to uncover new applications for this compound, it is likely that 2-ethyl-3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine will play an increasingly important role in drug development. Its unique structure and promising biological activities make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. With ongoing advancements in synthetic methodologies and computational modeling, the future looks bright for this innovative molecule.